Cas no 2138820-69-4 (Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro-)

• Product Name: Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro-
• CAS No: 2138820-69-4
• MF: C₈H₄BrClFNO₂
• MW: 280.47826385498
• CID: 5261656
• Update Time: 2025-06-29

Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro-

• Inchi： 1S/C8H4BrClFNO2/c9-8(11)4-5-3-6(10)1-2-7(5)12(13)14/h1-4H
• InChI Key： DRISZCYXIXDYSU-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(Cl)C=C1C=C(Br)F

Additional information on Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro-

Introduction to Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- (CAS No. 2138820-69-4)

Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2138820-69-4, exhibits a rich chemical profile that makes it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- incorporates several key functional groups, including a bromo and fluoro substituent on an ethenyl side chain, and a nitro group attached to the benzene ring. These functional groups contribute to the compound's reactivity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit diverse chemical properties, making it a promising subject for synthetic modifications and functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The nitro group in Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these functional groups in a single molecule opens up numerous possibilities for designing molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The reactive sites on its structure can be targeted for further chemical transformations, allowing chemists to tailor its properties for specific applications. For instance, the bromo and fluoro substituents can be displaced by other functional groups through nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored biological activities.

The synthesis of Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the ethenyl side chain, followed by halogenation and nitration steps to introduce the bromo, fluoro, and nitro groups at specific positions on the benzene ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher regioselectivity and yield.

Recent advancements in computational chemistry have also facilitated the study of this compound's properties. Molecular modeling techniques can predict how Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- interacts with biological targets at the molecular level. These insights are crucial for understanding its potential therapeutic effects and for guiding the design of more effective drug candidates.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting various disease pathways. The structural features of Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- make it a suitable candidate for inhibiting enzymes involved in cancer metabolism or viral replication. For example, its ability to mimic natural substrates or bind to active sites of enzymes could lead to the discovery of novel therapeutic agents.

In addition to its potential as an active pharmaceutical ingredient (API), this compound may also serve as an intermediate in the synthesis of other valuable chemicals. Its versatile structure allows for further functionalization, making it a valuable tool in synthetic organic chemistry labs worldwide.

The safety and handling of Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- are important considerations in any research or industrial application. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with organic compounds in a laboratory setting. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following established safety protocols.

The environmental impact of synthesizing and using this compound is another critical factor that researchers must consider. Efforts should be made to minimize waste generation and to develop sustainable synthetic routes that reduce environmental footprint. Green chemistry principles can guide these efforts by promoting the use of renewable resources and energy-efficient processes.

The future prospects for Benzene, 2-(2-bromo-2-fluoroethenyl)-4-chloro-1-nitro- are bright given its unique structural features and potential applications. Continued research into its chemical properties and biological activities will likely uncover new uses for this compound in medicine and beyond. As synthetic methodologies evolve, scientists will be able to access more derivatives with tailored properties, further expanding its utility.